![molecular formula C11H15N3O2S2 B6506977 1,3,5-trimethyl-N-[(thiophen-3-yl)methyl]-1H-pyrazole-4-sulfonamide CAS No. 1428378-73-7](/img/structure/B6506977.png)
1,3,5-trimethyl-N-[(thiophen-3-yl)methyl]-1H-pyrazole-4-sulfonamide
Description
1,3,5-Trimethyl-N-[(thiophen-3-yl)methyl]-1H-pyrazole-4-sulfonamide, commonly known as TMPyPzS, is a synthetic sulfonamide compound that has recently become a focus of scientific research due to its potential applications in laboratory experiments, drug development, and biochemical studies.
Scientific Research Applications
Modulators of Mas-Related G-Protein Receptor X2 (MRGPRX2)
This compound has been identified as a modulator of the Mas-related G-protein coupled receptor X2 (MRGPRX2) or its orthologs . MRGPRX2 is a receptor expressed in mast cells, which are innate immune cells that primarily reside at sites exposed to the external environment .
Treatment of Pseudo-allergic Drug Reactions: MRGPRX2 and its ortholog receptors mediate disorders including pseudo-allergic drug reactions . By modulating the activity of these receptors, this compound could potentially be used to treat such conditions .
Treatment of Chronic Itch and Inflammation Disorders: The compound could also be used in the treatment of chronic itch (pruritus), inflammation disorders, and pain disorders . These conditions are often mediated by MRGPRX2 and its ortholog receptors .
Treatment of Skin Disorders and Wound Healing: Skin disorders and wound healing are other potential applications of this compound . Mast cells, which express MRGPRX2, play a crucial role in these processes .
Treatment of Cardiovascular Disease and Lung Inflammation/COPD: Cardiovascular disease and lung inflammation/COPD are also conditions that could potentially be treated with this compound . These conditions are often associated with the activity of mast cells .
Treatment of Cancer Associated Conditions: Finally, this compound could potentially be used in the treatment of cancer-associated conditions . This is because MRGPRX2 and its ortholog receptors mediate some cancer-associated conditions .
properties
IUPAC Name |
1,3,5-trimethyl-N-(thiophen-3-ylmethyl)pyrazole-4-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2S2/c1-8-11(9(2)14(3)13-8)18(15,16)12-6-10-4-5-17-7-10/h4-5,7,12H,6H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGHDHRGABDINFV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)S(=O)(=O)NCC2=CSC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3,5-trimethyl-N-(thiophen-3-ylmethyl)-1H-pyrazole-4-sulfonamide | |
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